Cas no 40731-16-6 (5-Chloro-3-methyl-1H-indole-2-carbaldehyde)

5-Chloro-3-methyl-1H-indole-2-carbaldehyde is a versatile heterocyclic compound featuring an indole core substituted with a chloro group at the 5-position, a methyl group at the 3-position, and a formyl group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization, while the chloro and methyl substituents enhance its utility in cross-coupling reactions and regioselective modifications. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined molecular architecture supports precise structural control in complex chemical transformations.
5-Chloro-3-methyl-1H-indole-2-carbaldehyde structure
40731-16-6 structure
Product Name:5-Chloro-3-methyl-1H-indole-2-carbaldehyde
CAS No:40731-16-6
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD08059791
CID:825805
PubChem ID:12858880
Update Time:2025-05-26

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1H-indole-2-carbaldehyde
    • 3-Methyl-5-chlorindol-2-carboxaldehyd
    • 5-Chlor-3-methylindol-2-carboxaldehyd
    • 5-chloro-3-methyl-indole-2-carbaldehyde
    • AG-F-44628
    • AGN-PC-00JTDQ
    • Ambcb4009669
    • CTK4I3639
    • FT-0683683
    • KB-42859
    • 5-Chloro-3-methyl-1H-indole-2-carbaldehyde, AldrichCPR
    • ALBB-013295
    • AKOS005174232
    • CS-0452238
    • G85089
    • LS-04128
    • 1H-Indole-2-carboxaldehyde, 5-chloro-3-methyl-
    • 40731-16-6
    • MFCD08059791
    • DTXSID30511654
    • MDL： MFCD08059791
    • Inchi： 1S/C10H8ClNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-5,12H,1H3
    • InChI Key： RXJKYRQUSPNHCJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)C(C)=C(C=O)N2

Computed Properties

  • Exact Mass: 193.02954
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Security Information

  • HazardClass：IRRITANT

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199009136-25g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6 95%
25g
 $549.44 2023-09-02
TRC
C385173-100mg
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6
100mg
 $ 50.00 2022-06-06
TRC
C385173-500mg
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6
500mg
 $ 70.00 2022-06-06
TRC
C385173-1g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6
1g
 $ 115.00 2022-06-06
Matrix Scientific
063281-500mg
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6
500mg
 $119.00 2023-09-10
Chemenu
CM240950-25g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6 95%
25g
 $509 2021-08-04
Apollo Scientific
OR922498-1g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6 95%
1g
 £95.00 2025-02-21
Apollo Scientific
OR922498-5g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6 95%
5g
 £275.00 2025-02-21
Chemenu
CM240950-1g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6 95%+
1g
 $71 2023-02-02
Chemenu
CM240950-5g
5-Chloro-3-methyl-1H-indole-2-carbaldehyde
 40731-16-6 95%+
5g
 $324 2023-02-02

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40731-16-6)5-Chloro-3-methyl-1H-indole-2-carbaldehyde
Order Number:A873243
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:38
Price ($):292.0
Email:sales@amadischem.com

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Related Literature

Related Categories

40731-16-6 (5-Chloro-3-methyl-1H-indole-2-carbaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:40731-16-6)5-Chloro-3-methyl-1H-indole-2-carbaldehyde
A873243
Purity:99%
Quantity:5g
Price ($):292.0
Email